Cas no 50683-74-4 (N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine)

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine is a specialized organic compound featuring a fused isochromene scaffold with an N-methylaminomethyl substituent. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The isochromene core offers stability and versatility for further functionalization, while the tertiary amine moiety enhances solubility and facilitates downstream modifications. Its rigid bicyclic framework may contribute to selective binding interactions in medicinal chemistry applications. The compound's well-defined molecular architecture makes it a valuable building block for exploring structure-activity relationships in drug discovery programs targeting central nervous system disorders or other therapeutic areas requiring constrained amine derivatives.
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine structure
50683-74-4 structure
Product Name:N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine
CAS No:50683-74-4
MF:C11H15NO
MW:177.242902994156
CID:1074693
PubChem ID:421184
Update Time:2025-05-21

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine Chemical and Physical Properties

Names and Identifiers

    • Isochroman-1-ylmethyl-methyl-amine
    • (3,4-dihydro-1H-2-benzopyran-1-ylmethyl)(methyl)amine
    • (isochromanylmethyl)methylamine
    • 1-(N-Methylaminomethyl)-isochroman
    • 1H-2-Benzopyran-1-methanamine, 3,4-dihydro-N-methyl-
    • 3,4-Dihydro-N-methyl-1H-2-benzopyran-1-methanamine
    • AC1L9KPT
    • BRN 1370732
    • Oprea1_012898
    • STK054013
    • 50683-74-4
    • (3,4-dihydro-1H-isochromen-1-ylmethyl)methylamine hydrochloride
    • isochroman-1-ylmethyl-methyl-amine, AldrichCPR
    • DTXSID60964917
    • 1-(3,4-dihydro-1H-isochromen-1-yl)-N-methylmethanamine
    • AKOS016346107
    • AKOS000300953
    • 1-(Isochroman-1-yl)-N-methylmethanamine
    • SCHEMBL14452010
    • 1-(3,4-Dihydro-1H-2-benzopyran-1-yl)-N-methylmethanamine
    • Z337709402
    • EN300-63883
    • [(3,4-dihydro-1H-2-benzopyran-1-yl)methyl](methyl)amine
    • ALBB-011875
    • 1-(3,4-dihydro-1H-isochromen-1-yl)-N-methylmethanamine hydrochloride
    • N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine
    • MDL: MFCD00457679
    • Inchi: 1S/C11H15NO/c1-12-8-11-10-5-3-2-4-9(10)6-7-13-11/h2-5,11-12H,6-8H2,1H3
    • InChI Key: QRTWLBGCEOIIBF-UHFFFAOYSA-N
    • SMILES: O1CCC2C=CC=CC=2C1CNC

Computed Properties

  • Exact Mass: 177.115364102g/mol
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 21.3Ų

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM291537-5g
N,N-Dimethylisochroman-1-amine
50683-74-4 97%
5g
$825 2021-06-17
Fluorochem
055687-250mg
Isochroman-1-ylmethyl-methyl-amine
50683-74-4
250mg
£144.00 2022-03-01
Fluorochem
055687-1g
Isochroman-1-ylmethyl-methyl-amine
50683-74-4
1g
£287.00 2022-03-01
Fluorochem
055687-5g
Isochroman-1-ylmethyl-methyl-amine
50683-74-4
5g
£782.00 2022-03-01
Chemenu
CM291537-5g
N,N-Dimethylisochroman-1-amine
50683-74-4 97%
5g
$825 2022-06-11
TRC
I735708-10mg
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine
50683-74-4
10mg
$ 50.00 2022-06-04
TRC
I735708-50mg
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine
50683-74-4
50mg
$ 185.00 2022-06-04
TRC
I735708-100mg
N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine
50683-74-4
100mg
$ 275.00 2022-06-04
Enamine
EN300-63883-0.05g
[(3,4-dihydro-1H-2-benzopyran-1-yl)methyl](methyl)amine
50683-74-4 95.0%
0.05g
$38.0 2025-03-21
Enamine
EN300-63883-0.1g
[(3,4-dihydro-1H-2-benzopyran-1-yl)methyl](methyl)amine
50683-74-4 95.0%
0.1g
$56.0 2025-03-21

Additional information on N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine

Introduction to N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine (CAS No. 50683-74-4)

N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 50683-74-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate molecular framework of this compound, featuring a dihydroisochromenone moiety and a methylamine substituent, positions it as a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The chemical structure of N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine consists of a benzene ring fused with a pyran ring, forming a dihydroisochromenone core. This core is functionalized with a methyl group attached to the 1-position of the isochromenone ring, further substituted with an N-methylamine group at the 3-position. Such structural features contribute to the compound's reactivity and potential interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds derived from dihydroisochromenone scaffolds. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antioxidant, and antimicrobial applications. The presence of the amine group in N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine enhances its potential for hydrogen bonding interactions, which are crucial for binding to biological receptors and modulating physiological processes.

Current research in this domain has highlighted the significance of structural modifications in enhancing the bioactivity of dihydroisochromenone derivatives. Studies have demonstrated that subtle changes in the substitution pattern can significantly influence the pharmacokinetic and pharmacodynamic properties of these compounds. The N-methylamine group in N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine is particularly noteworthy, as it can serve as a site for further functionalization or as a key interaction point with biological targets.

The synthesis of N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as catalytic hydrogenation and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.

Evaluation of the biological activity of N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine has revealed intriguing insights into its potential therapeutic effects. Preclinical studies have indicated that this compound exhibits moderate activity against certain enzymatic targets, suggesting its utility in developing novel therapeutic agents. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design approaches.

The role of computational chemistry in studying N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and understanding interaction mechanisms with biological targets. These computational studies provide valuable insights that guide experimental design and help in optimizing lead compounds for further development.

In conclusion, N-(3,4-dihydro-1H-isochromen-1-ylmethyl)-N-methylamine (CAS No. 50683-74-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activity make it a valuable asset for drug discovery efforts. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in the development of next-generation therapeutics.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd